N-[(2-ethylpyrazol-3-yl)methyl]-2,4-difluoroaniline

• IUPAC Name: N-[(2-ethylpyrazol-3-yl)methyl]-2,4-difluoroaniline
• InChI: InChI=1S/C12H13F2N3/c1-2-17-10(5-6-16-17)8-15-12-4-3-9(13)7-11(12)14/h3-7,15H,2,8H2,1H3
• InChI Key: DBXBHNMBGQBGTN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC=N1)CNC2=C(C=C(C=C2)F)F
• Molecular Formula: C12H13F2N3
• Molecular Weight: 237.25 g/mol

Description

N-[(2-ethylpyrazol-3-yl)methyl]-2,4-difluoroaniline, also known as EF24, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties. EF24 belongs to the class of chalcones, which are natural or synthetic compounds that possess a diverse range of biological activities.

Mechanism of Action

The mechanism of action of N-[(2-ethylpyrazol-3-yl)methyl]-2,4-difluoroaniline is not fully understood, but it is believed to be mediated through multiple pathways. This compound has been shown to inhibit the NF-κB pathway, which is involved in inflammation and cancer progression. It has also been shown to activate the Nrf2 pathway, which is involved in antioxidant defense and cytoprotection. This compound has been reported to inhibit the Akt/mTOR pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been reported to reduce the levels of pro-inflammatory cytokines, such as TNF-α and IL-6. This compound has been shown to induce apoptosis in cancer cells through the activation of caspases. It has also been reported to increase the levels of antioxidant enzymes, such as superoxide dismutase and catalase. This compound has been shown to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-[(2-ethylpyrazol-3-yl)methyl]-2,4-difluoroaniline has several advantages for lab experiments. It is relatively easy to synthesize and has high purity. This compound has been shown to have low toxicity in animal models, making it a good candidate for further research. However, this compound has some limitations for lab experiments. Its solubility in water is limited, which can make it difficult to administer in vivo. This compound has also been reported to have low bioavailability, which can limit its effectiveness in vivo.

Future Directions

For research on N-[(2-ethylpyrazol-3-yl)methyl]-2,4-difluoroaniline include developing new formulations to improve its solubility and bioavailability, investigating its potential as a combination therapy with other drugs, and testing its efficacy in clinical trials.

Synthesis Methods

N-[(2-ethylpyrazol-3-yl)methyl]-2,4-difluoroaniline can be synthesized through a multistep process involving the condensation of 2,4-difluorobenzaldehyde and 2-ethyl-3-hydrazinylpyrazole, followed by cyclization and reduction steps. The final product is obtained as a yellow crystalline solid with a purity of over 95%.

Scientific Research Applications

N-[(2-ethylpyrazol-3-yl)methyl]-2,4-difluoroaniline has been studied extensively for its potential therapeutic properties in various disease models. It has been shown to possess anti-inflammatory, anti-cancer, anti-oxidant, and neuroprotective effects. This compound has been tested in vitro and in vivo for its ability to inhibit the growth of cancer cells and induce apoptosis. It has also been shown to reduce inflammation in animal models of arthritis and neuroinflammation.